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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and fundamental

properties of the Nitrogen-17 (¹⁷N) isotope. The content herein is curated for researchers,

scientists, and professionals in drug development who require a detailed understanding of this

short-lived, neutron-rich nucleus. All quantitative data is presented in structured tables, and key

experimental and decay processes are visualized using the DOT language.

Discovery of Nitrogen-17
The first synthesis and identification of Nitrogen-17 were reported in 1949 by Luis W. Alvarez

at the University of California Radiation Laboratory.[1] This discovery was a significant

advancement in the study of light, exotic nuclei and provided early insights into the

phenomenon of delayed neutron emission.

Experimental Protocol
The production of Nitrogen-17 was achieved by bombarding a target with high-energy

deuterons. The specific details of the experimental setup are outlined below.

Target Preparation and Irradiation: An aqueous solution of ammonium fluoride (NH₄F) served

as the target material. This choice provided a high concentration of Fluorine-19 (¹⁹F) nuclei for

the desired nuclear reaction. The target was irradiated with a beam of 190 MeV deuterons

accelerated by the 184-inch cyclotron.
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Nuclear Reaction: The primary nuclear reaction responsible for the production of Nitrogen-17
was the ¹⁹F(d,α)¹⁷N reaction.[1] In this reaction, a deuteron (d) projectile strikes a Fluorine-19

nucleus, leading to the emission of an alpha particle (α) and the formation of a Nitrogen-17
nucleus.

Detection and Identification: The identification of Nitrogen-17 was based on its unique

radioactive decay signature. It was observed to be a "delayed neutron emitter," a process

where the nucleus first undergoes beta decay to an excited state of a daughter nucleus, which

then promptly emits a neutron.[1] The half-life of this decay was measured to be approximately

4.2 seconds. The experimental workflow involved transporting the irradiated target to a

detection setup to measure the emitted beta particles and neutrons.

Nuclear Properties of Nitrogen-17
Subsequent to its discovery, the properties of Nitrogen-17 have been the subject of numerous

experimental and theoretical investigations. A summary of its key nuclear characteristics is

presented in the following tables.

General and Radioactive Decay Properties
Property Value

Symbol ¹⁷N

Atomic Number (Z) 7

Neutron Number (N) 10

Atomic Mass 17.0084497 ± 0.0000161 amu[2]

Mass Excess 7.871368 MeV[3]

Binding Energy 123.865 MeV[2]

Spin and Parity (J^π) 1/2⁻

Half-life 4.173 ± 0.004 s[2][3]

Primary Decay Modes
Beta Decay (β⁻), Beta-Delayed Neutron

Emission (β⁻n)[2]
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Decay Characteristics
Decay Mode Daughter Nuclide Q-value (MeV)

Branching Ratio
(%)

β⁻ to ¹⁷O ¹⁷O 8.680 ~4.9

β⁻n to ¹⁶O ¹⁶O 4.536 ~95.1

Visualizing the Processes
To provide a clearer understanding of the experimental and decay pathways, the following

diagrams have been generated using the DOT language.

Experimental Workflow for the Discovery of Nitrogen-17
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Caption: Experimental workflow for the discovery of Nitrogen-17.

Decay Scheme of Nitrogen-17
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Caption: Simplified decay scheme of the Nitrogen-17 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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